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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411 Get Quote

This technical guide provides a comprehensive overview of the thermodynamic properties of

titanium bromide compounds, specifically titanium(II) bromide (TiBr₂), titanium(III) bromide

(TiBr₃), and titanium(IV) bromide (TiBr₄). This document is intended for researchers, scientists,

and professionals in drug development and related fields who require accurate and detailed

thermodynamic data for these compounds. The information is presented in a structured format,

including tabulated data, detailed experimental protocols, and visualizations of chemical

relationships.

Core Thermodynamic Data
The thermodynamic properties of titanium bromide compounds are crucial for understanding

their stability, reactivity, and behavior in various chemical processes. The following tables

summarize the key quantitative thermodynamic data for TiBr₂, TiBr₃, and TiBr₄ at standard

conditions (298.15 K and 1 bar), unless otherwise specified.

Table 1: Molar Thermodynamic Properties of Titanium Bromide Compounds at 298.15 K
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Property TiBr₂ (solid) TiBr₃ (solid) TiBr₄ (solid)

Molar Mass ( g/mol ) 207.68 287.58 367.48

Standard Molar

Enthalpy of Formation

(ΔfH°)

-396.2 kJ/mol[1] -548.5 kJ/mol
-616.72 ± 4.60

kJ/mol[2]

Standard Molar

Entropy (S°)
Value not available 176.6 J/(mol·K) 120.5 J/(mol·K)[1]

Standard Molar Gibbs

Free Energy of

Formation (ΔfG°)

Value not available -523.8 kJ/mol Value not available

Molar Heat Capacity

(Cp)

See NIST Shomate

Equation
101.7 J/(mol·K) 120.5 J/(mol·K)[1]

Table 2: Physical and Phase Change Properties of Titanium(IV) Bromide (TiBr₄)

Property Value

Melting Point 39 °C[1]

Boiling Point 230 °C[1]

Enthalpy of Fusion (ΔfusH°) 15.2 kJ/mol[1]

Enthalpy of Vaporization (ΔvapH°) 45.8 kJ/mol[1]

Enthalpy of Sublimation (ΔsubH°) 60.5 kJ/mol[1]

Experimental Protocols
The determination of the thermodynamic data presented above relies on precise experimental

techniques. The following sections provide detailed methodologies for two key experimental

procedures used in the characterization of titanium bromide compounds: bomb calorimetry and

Knudsen effusion mass spectrometry.
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Bomb Calorimetry for the Determination of Enthalpy of
Formation
Bomb calorimetry is a primary method for determining the enthalpy of formation of a compound

by measuring the heat of a combustion or reaction. For a reactive metal like titanium reacting

with a halogen like bromine, a specialized setup is required.

Experimental Workflow:

Sample Preparation Calorimetry Procedure

Titanium Metal
(High Purity)

Cut into small pieces to
increase surface area

Place sample in a
quartz reaction vessel

within the bomb

Assemble bomb, evacuate,
and flush with Helium

Introduce Bromine vapor
(mixed with Helium)

Heat the sample electrically
to initiate reaction

Measure temperature rise
of the surrounding water

Calculate heat of reaction
and enthalpy of formation

Click to download full resolution via product page

Workflow for Bomb Calorimetry of Titanium Bromide.

Detailed Methodology:

Sample Preparation: A high-purity titanium metal sample is cut into small pieces to maximize

the surface area for reaction. The mass of the titanium is accurately determined.

Calorimeter Setup: The reaction is carried out in a specialized bomb calorimeter equipped

with a quartz reaction vessel to withstand the corrosive nature of bromine at high

temperatures. The bomb is placed in a container with a precisely measured amount of water.

Reaction Initiation: The reaction vessel containing the titanium sample is placed inside the

bomb. The bomb is sealed, evacuated to remove air and moisture, and then flushed with an

inert gas, such as helium. A mixture of bromine vapor and helium is then introduced into the

reaction vessel. The reaction is initiated by electrically heating the titanium sample to a

temperature sufficient to start the exothermic reaction (e.g., 500 °C)[2].

Data Acquisition: The temperature of the water surrounding the bomb is monitored with high

precision before, during, and after the reaction. The temperature rise is used to calculate the
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heat released by the reaction.

Analysis: The heat of reaction is calculated from the temperature change and the heat

capacity of the calorimeter system. This value is then used to determine the standard

enthalpy of formation of the titanium bromide product. Corrections are applied for the heat of

vaporization of bromine and any unreacted starting materials.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation
Knudsen effusion mass spectrometry (KEMS) is a powerful technique for measuring the vapor

pressure of a solid or liquid at high temperatures and low pressures. This data can then be

used to determine the enthalpy of sublimation.

Experimental Workflow:

KEMS Setup Measurement and Analysis

Place Titanium Bromide
sample in Knudsen cell Seal cell with anorifice lid Place cell in high-

vacuum chamber
Heat cell to a

specific temperature
Vapor effuses

through the orifice
Effused vapor is

ionized
Ions are detected by
mass spectrometer

Relate ion intensity to
vapor pressure and derive

thermodynamic data

Click to download full resolution via product page

Workflow for Knudsen Effusion Mass Spectrometry.

Detailed Methodology:

Sample Preparation: A small amount of the solid titanium bromide compound is placed in a

Knudsen cell, which is a small, thermally stable container typically made of a non-reactive

material like molybdenum or tungsten. The cell is covered with a lid containing a small, well-

defined orifice (typically 0.1-1.0 mm in diameter).

High-Vacuum Environment: The Knudsen cell is placed in a high-vacuum chamber of the

mass spectrometer to ensure that the mean free path of the effusing molecules is larger than

the orifice diameter.
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Heating and Effusion: The cell is heated to a series of well-controlled temperatures. At each

temperature, the solid sublimes, and the vapor effuses through the orifice into the ion source

of the mass spectrometer.

Mass Spectrometric Analysis: The effusing vapor is ionized, and the resulting ions are

separated by their mass-to-charge ratio and detected. The ion intensity of a particular

species is proportional to its partial pressure in the Knudsen cell.

Data Analysis: The relationship between ion intensity and temperature is used to determine

the vapor pressure of the compound as a function of temperature. The enthalpy of

sublimation can then be calculated from the slope of a plot of the natural logarithm of the

vapor pressure versus the inverse of the temperature (the Clausius-Clapeyron equation).

Chemical Relationships and Pathways
The different titanium bromide compounds are related through synthesis and decomposition

reactions. Understanding these relationships is essential for controlling the synthesis of a

desired compound and for predicting its stability under different conditions.
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Synthesis and Interconversion of Titanium Bromides.

This diagram illustrates the key reactions involved in the synthesis and interconversion of

titanium(II), (III), and (IV) bromides. Titanium metal can be directly brominated to form either

TiBr₂ or TiBr₄ depending on the reaction conditions. Higher oxidation states can be reduced; for

example, TiBr₄ can be reduced to TiBr₃ using hydrogen gas. Conversely, lower oxidation states

can be oxidized with bromine. Disproportionation and comproportionation reactions are also

important pathways for interconversion. For instance, TiBr₃ can disproportionate upon heating

to yield TiBr₂ and TiBr₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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